Cas no 2138003-98-0 (3-Pyridinamine, 4-methyl-5-(1-methyl-1H-pyrazol-3-yl)-)

• Product Name: 3-Pyridinamine, 4-methyl-5-(1-methyl-1H-pyrazol-3-yl)-
• CAS No: 2138003-98-0
• MF: C₁₀H₁₂N₄
• MW: 188.22908115387
• CID: 5299469
• Update Time: 2025-06-09

3-Pyridinamine, 4-methyl-5-(1-methyl-1H-pyrazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine, 4-methyl-5-(1-methyl-1H-pyrazol-3-yl)-

• Inchi： 1S/C10H12N4/c1-7-8(5-12-6-9(7)11)10-3-4-14(2)13-10/h3-6H,11H2,1-2H3
• InChI Key： OKPVNYSLGCIMAB-UHFFFAOYSA-N
• SMILES： C1=NC=C(C2C=CN(C)N=2)C(C)=C1N

Additional information on 3-Pyridinamine, 4-methyl-5-(1-methyl-1H-pyrazol-3-yl)-

Comprehensive Overview of 3-Pyridinamine, 4-methyl-5-(1-methyl-1H-pyrazol-3-yl)- (CAS No. 2138003-98-0)

The compound 3-Pyridinamine, 4-methyl-5-(1-methyl-1H-pyrazol-3-yl)-, identified by its CAS No. 2138003-98-0, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic amine features a pyridine core substituted with a methyl group and a 1-methyl-1H-pyrazol-3-yl moiety, making it a versatile intermediate for synthesizing bioactive compounds. Its unique structure contributes to its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for pyridine derivatives and pyrazole-containing compounds has surged due to their broad utility in medicinal chemistry. Researchers are particularly interested in how 4-methyl-5-(1-methyl-1H-pyrazol-3-yl)-3-pyridinamine can be leveraged to develop novel therapeutics for conditions such as inflammation, metabolic disorders, and neurological diseases. Its structural motifs align with current trends in fragment-based drug design and scaffold hopping, methodologies that are frequently searched in academic and industrial databases.

From a synthetic chemistry perspective, CAS No. 2138003-98-0 exemplifies the growing importance of heterocyclic building blocks in modern organic synthesis. Its stability and reactivity under various conditions make it a valuable candidate for cross-coupling reactions and catalyzed transformations, topics that dominate discussions in peer-reviewed journals and patent filings. The compound’s compatibility with green chemistry principles also aligns with the global push for sustainable manufacturing processes, a hot topic in both scientific and regulatory circles.

Analytical characterization of 3-Pyridinamine, 4-methyl-5-(1-methyl-1H-pyrazol-3-yl)- often involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods are critical for confirming its purity and structural integrity, ensuring its suitability for high-value applications. The compound’s spectral data is frequently referenced in open-access repositories, catering to the needs of chemists who prioritize data-driven research and reproducibility.

Beyond pharmaceuticals, 2138003-98-0 has potential applications in material science, particularly in the development of organic electronic materials and coordination polymers. Its electron-rich pyridine and pyrazole rings enable interactions with metal ions, a property explored in catalysis and sensor technologies. This multidisciplinary relevance makes it a recurring subject in grant proposals and collaborative research initiatives.

In summary, 3-Pyridinamine, 4-methyl-5-(1-methyl-1H-pyrazol-3-yl)- represents a compelling case study in the intersection of chemistry and innovation. Its adaptability to diverse research domains, coupled with the scientific community’s focus on structure-activity relationships (SAR) and molecular diversity, ensures its continued prominence in literature and commercial pipelines. As interest in tailored heterocycles grows, this compound is poised to remain a key player in cutting-edge scientific endeavors.